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Compound of Interest

Compound Name: 4-Methoxysalicylic Acid

Cat. No.: B149866

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety protocols, personal protective
equipment (PPE) recommendations, and detailed operational and disposal plans for 4-
Methoxysalicylic Acid, ensuring a secure laboratory environment.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 4-
Methoxysalicylic Acid.

Property Value

Molecular Formula CsHs04[1][2]

Molecular Weight 168.15 g/mol [1][2]

Appearance Off-white to beige powder/crystalline solid.[1][3]
Melting Point 158-159 °CJ[1]

Boiling Point 217.07 °C (estimate)[1]

Solubility Soluble in Methanol and DMSO (33 mg/mL).

Slightly soluble in water.[3][4][5]

pKa 3.22 £ 0.10 (Predicted)[3]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure to 4-Methoxysalicylic Acid.
The following table outlines the recommended PPE for handling this compound.
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Standard safety glasses are
insufficient. Chemical safety
goggles provide a seal around
the eyes to protect against
dust particles. A face shield
should be worn over goggles
when handling larger
gquantities or when there is a

significant risk of splashing.

Hand Protection

Chemical-resistant nitrile
gloves (minimum 5-mil

thickness)

While specific breakthrough
times for 4-Methoxysalicylic
Acid are not readily available,
nitrile gloves offer good
resistance to a range of
chemicals, including weak
acids.[6][7][8] For incidental
contact, a minimum thickness
of 5-mil is recommended. If
prolonged contact is
anticipated, double-gloving is
advised. Gloves should be
inspected before each use and
changed immediately if

contaminated.

Body Protection

Chemical-resistant laboratory

coat

Alab coat, preferably one that
is chemical-resistant, should
be worn and fully buttoned.
Ensure the material is
appropriate for the solvents

being used in the procedure.

Respiratory Protection

NIOSH-approved air-purifying
respirator with P95 or P100

particulate filters

A respirator is required when
handling the powder outside of

a certified chemical fume hood
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or when dust generation is
likely.[9][10][11] For this
organic acid powder, a half-
mask or full-face respirator
equipped with P95 (95%
efficient) or P100 (99.97%
efficient) particulate filters is

recommended.

Operational Plan: Experimental Protocol for
Weighing and Dissolving

This protocol provides a step-by-step guide for safely weighing and dissolving solid 4-
Methoxysalicylic Acid in a laboratory setting.

1. Preparation:
e Ensure a certified chemical fume hood is operational.
o Cover the work surface within the fume hood with disposable absorbent bench paper.

o Assemble all necessary equipment (e.g., analytical balance, glassware, spatulas, weighing
paper/boat, and solvent) and place them inside the fume hood.

e Don the appropriate PPE as detailed in the table above.
2. Weighing the Compound:

 All weighing operations must be performed inside the chemical fume hood to contain any
airborne powder.[12][13][14]

e Place a clean, appropriately sized weigh boat or a piece of creased weighing paper on the
analytical balance and tare the balance.

» Carefully open the container of 4-Methoxysalicylic Acid.
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e Using a clean, dedicated spatula, gently transfer the desired amount of powder onto the
weigh boat. Avoid creating dust by handling the powder with slow and deliberate movements.
[12]

e Once the desired mass is obtained, securely close the primary container of 4-
Methoxysalicylic Acid.

3. Dissolving the Compound:

o Carefully transfer the weighed powder from the weigh boat into the receiving vessel (e.g., a
beaker or flask).

e To ensure a quantitative transfer, rinse the weigh boat with a small amount of the desired
solvent, and add the rinsate to the receiving vessel.

» Slowly add the remaining solvent to the receiving vessel containing the powder.
« If necessary, gently swirl or stir the mixture to facilitate dissolution.

o Ensure the final solution container is clearly and accurately labeled with the chemical name,
concentration, date, and your initials.

Disposal Plan
Proper disposal of 4-Methoxysalicylic Acid and any contaminated materials is critical for
laboratory safety and environmental protection.

1. Waste Collection and Segregation:

» All solid waste contaminated with 4-Methoxysalicylic Acid (e.g., used gloves, weigh boats,
bench paper) should be placed in a designated, sealed, and clearly labeled hazardous waste
container.

e Unused or excess 4-Methoxysalicylic Acid powder should also be disposed of as
hazardous waste.

» Solutions of 4-Methoxysalicylic Acid should be collected in a separate, compatible, and
clearly labeled liquid hazardous waste container. Do not mix with other waste streams unless
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compatibility has been verified.
2. Disposal Method:

e The recommended method for the disposal of 4-Methoxysalicylic Acid is through a
licensed professional waste disposal service.

o A common disposal technigue for this type of organic compound is incineration. The material
may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.

» Never dispose of 4-Methoxysalicylic Acid down the drain or in the regular trash.
3. Decontamination:

o All glassware and equipment that have come into contact with 4-Methoxysalicylic Acid
should be thoroughly decontaminated.

o Wash contaminated surfaces and equipment with an appropriate solvent, followed by soap
and water. Collect all rinsate as hazardous liquid waste.

Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of 4-Methoxysalicylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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